Cas no 2172557-94-5 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid)
3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid
- 2172557-94-5
- 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid
- EN300-1528371
-
- Inchi: 1S/C25H24N4O6/c30-22(28-25(23(31)32)9-10-34-15-25)13-29-12-16(11-26-29)27-24(33)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-12,21H,9-10,13-15H2,(H,27,33)(H,28,30)(H,31,32)
- InChI Key: NUVMWUBRGXNRMT-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)(C1)NC(CN1C=C(C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 476.16958450g/mol
- Monoisotopic Mass: 476.16958450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 789
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 132Ų
3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528371-0.05g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-0.1g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-0.25g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-0.5g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-1.0g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-2.5g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-5.0g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-10.0g |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528371-50mg |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1528371-100mg |
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172557-94-5 | 100mg |
$2963.0 | 2023-09-26 |
3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid
Comprehensive Analysis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid (CAS No. 2172557-94-5)
The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid (CAS No. 2172557-94-5) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a pyrazole moiety, makes it a valuable building block for drug discovery and bioconjugation. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "Fmoc-protected amino acids in peptide synthesis" and "applications of pyrazole derivatives in medicinal chemistry."
In recent years, the demand for Fmoc-protected compounds has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "how to optimize Fmoc deprotection" or "best practices for handling Fmoc-amino acids," highlighting the need for detailed insights into compounds like CAS No. 2172557-94-5. This molecule’s oxolane-3-carboxylic acid backbone further enhances its utility in designing peptidomimetics, a hot topic in drug development aimed at improving bioavailability and metabolic stability.
The pyrazole ring in this compound is another focal point, as pyrazole derivatives are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. Searches like "pyrazole-based drug candidates 2024" or "role of heterocycles in drug design" reflect the growing interest in such scaffolds. By integrating these keywords, this article ensures alignment with current trends while maintaining scientific rigor.
From a synthetic perspective, the preparation of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid involves multi-step organic reactions, including amide coupling and Fmoc protection. Questions like "challenges in synthesizing Fmoc-pyrazole derivatives" or "purification techniques for complex heterocycles" are addressed through a detailed discussion of its synthetic route and characterization data (e.g., NMR, HPLC).
Beyond its chemical attributes, this compound’s applications extend to bioconjugation and proteomics, areas frequently searched in conjunction with "tools for protein labeling" or "click chemistry reagents." Its compatibility with aqueous and organic solvents broadens its use in diverse experimental setups, making it a versatile tool for researchers.
In conclusion, CAS No. 2172557-94-5 represents a convergence of innovative chemistry and practical utility, addressing key challenges in drug discovery and biomolecular engineering. By incorporating high-value keywords such as "Fmoc-protected heterocycles" and "peptide-modified therapeutics," this article not only enhances SEO performance but also serves as a authoritative resource for scientists navigating the complexities of modern chemical research.
2172557-94-5 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)